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Compound of Interest

Compound Name: Dipentyl phthalate-3,4,5,6-d4

Cat. No.: B570221 Get Quote

An In-depth Whitepaper on the Structure, Properties, and Application of Dipentyl Phthalate-d4

as an Internal Standard in Quantitative Analysis.

This document provides a comprehensive technical overview of Dipentyl phthalate-d4, a

deuterated analog of Dipentyl phthalate. It is intended for researchers, scientists, and drug

development professionals who utilize isotope dilution mass spectrometry for quantitative

analysis. This guide covers the core structural information, physicochemical properties, and

detailed experimental protocols for its application as an internal standard.

Core Structural and Chemical Identity
Dipentyl phthalate-d4 (DPP-d4) is a stable isotope-labeled version of Dipentyl phthalate, a

member of the phthalate ester class of compounds. The key feature of DPP-d4 is the

substitution of four hydrogen atoms with deuterium atoms on the aromatic ring.[1][2] This

isotopic labeling results in a mass shift of +4 amu compared to the unlabeled compound,

making it an ideal internal standard for mass spectrometry-based quantification, as it co-elutes

with the analyte but is detected at a different mass-to-charge ratio (m/z).[1][3] Its primary

application is to enhance the accuracy and precision of quantitative methods by correcting for

analyte loss during sample preparation and variations in instrument response.[3][4][5]

Physicochemical and Spectroscopic Data
The fundamental properties of Dipentyl phthalate-d4 are summarized below. This data is crucial

for method development, particularly in chromatography and mass spectrometry.
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Table 1: Chemical Identifiers and Properties

Property Value Reference(s)

Chemical Name

dipentyl 3,4,5,6-
tetradeuteriobenzene-1,2-
dicarboxylate

[2][6]

Synonyms
Di-n-pentyl phthalate-d4, Amyl

Phthalate-d4, DPENP-d4
[1][6][7]

CAS Number 358730-89-9 [1][8][9]

Chemical Formula C₁₈H₂₂D₄O₄ [1][7][8]

Molecular Weight 310.42 g/mol [1][2][4][8]

Isotopic Purity ≥98 atom % D [6]

Chemical Purity ≥99% (CP) [10]

| InChI Key | IPKKHRVROFYTEK-CXRURWBMSA-N |[1][6] |

Table 2: Physical and Safety Properties

Property Value Reference(s)

Appearance
Colorless to light yellow
oily liquid

[4][6][11][12]

Boiling Point 342 °C [6][9][11][12]

Density 1.036 g/mL at 25 °C [6][9]

Flash Point 118 °C (244.4 °F) - closed cup [1][8]

Solubility

Slightly soluble in Chloroform,

Methanol, Ethyl Acetate. Not

miscible in water.

[6][11][12]

Storage
Store at 2-8°C or room

temperature.
[6][7][11]
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| Hazard Statements | H360 (May damage fertility or the unborn child), H400 (Very toxic to

aquatic life) |[1][8] |

Visualization of Structure and Workflow
Visual diagrams are essential for understanding the molecular structure and its application in

experimental contexts.

Caption: Chemical structure of Dipentyl phthalate-3,4,5,6-d4.

1. Sample Collection
(e.g., Urine, Water, Soil)

2. Spiking
Add a precise amount of

Dipentyl phthalate-d4 (Internal Standard)

3. Sample Preparation
(e.g., Liquid-Liquid Extraction,

Solid-Phase Extraction)

4. Concentration
Evaporate solvent under

nitrogen stream

5. GC-MS/MS Analysis
Inject sample extract

6. Quantification
Calculate Analyte/IS peak area ratio.

Determine concentration from calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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